Methyl benzofuran-6-carboxylate

• IUPAC Name: methyl 1-benzofuran-6-carboxylate
• InChI: InChI=1S/C10H8O3/c1-12-10(11)8-3-2-7-4-5-13-9(7)6-8/h2-6H,1H3
• InChI Key: GVDHNZDNWGZFLB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)C=CO2
• Molecular Formula: C10H8O3
• DSSTOX Substance ID: DTXSID20626044
• Molecular Weight: 176.17 g/mol
• CAS RN: 588703-29-1

Description

Methyl benzofuran-6-carboxylate (MBFC) is a synthetic compound that has been used in various scientific research applications. It is an important intermediate for the synthesis of various pharmaceuticals, and it has been used in various biochemical and physiological studies.

Scientific Research Applications

Anti-Tumor Activity

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Antibacterial Properties

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Anti-Oxidative Effects

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Anti-Viral Applications

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Chemical Synthesis

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Drug Design and Discovery

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Mechanism of Action

Target of Action

Methyl benzofuran-6-carboxylate is a derivative of benzofuran compounds, which are known to have strong biological activities Benzofuran compounds have been shown to exhibit anti-tumor, antibacterial, anti-oxidative, and anti-viral activities , suggesting that they may target a variety of cellular components involved in these processes.

Mode of Action

For instance, some substituted benzofurans have shown significant cell growth inhibitory effects in different types of cancer cells . This suggests that Methyl benzofuran-6-carboxylate may interact with its targets in a similar manner, potentially leading to inhibition of cell growth.

Biochemical Pathways

For instance, they may affect pathways related to cell growth and proliferation, given their observed anti-tumor activity .

Result of Action

Given the biological activities of benzofuran derivatives, it can be inferred that the compound may lead to inhibition of cell growth, particularly in the context of cancer cells .

Synthesis routes and methods I

Procedure details

To a solution of methyl 3-hydroxy-4-ethynylbenzoate (1 eq.) in dry toluene was added PtCl2 (0.1 eq.) under argon. The reaction mixture was stirred at 80° C. for 1.5 h, warmed to 20° C. and the solvents removed under reduced pressure. The crude was purified by chromatography on silica gel (elution with heptane/EtOAc: 9/1) to afford methyl benzofuran-6-carboxylate.

Synthesis routes and methods II

Procedure details

Methyl 3-hydroxy-4-[(trimethylsilyl)ethynyl]benzoate (4.15 g, 16.7 mmol) is dissolved in MeOH (45 ml) and treated with DIA (2.34 ml, 16.7 mmol). Copper iodide (159 mg, 0.84 mmol) is added portion-wise and the reaction is heated at 75° C. for 3 h. DARCO (2 g) is added and the reaction is stirred at 95° C. for an additional 2 h, then overnight at RT. The reaction is filtered, concentrated to a brown oil and the crude material is chromatographed over 300 g slurry-packed silica gel, eluting with 10% EtOAc/hexane. The appropriate fractions are collected and concentrated to afford 2.05 g (70%) of methyl 1-benzofuran-6-carboxylate as an orange crystalline solid. 1H NMR (400 MHz, CDCl3) δ 3.97, 6.84, 7.65, 7.78, 7.98, 8.22 ppm.